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Compound of Interest

Compound Name: Butyl palmitate

Cat. No.: B092287

An In-depth Technical Guide to Butyl Palmitate

This guide provides a comprehensive overview of the chemical and physical properties of butyl
palmitate, a fatty acid ester with applications in various scientific and industrial fields. The
information is tailored for researchers, scientists, and professionals in drug development.

Core Chemical Identifiers

Butyl palmitate, also known as butyl hexadecanoate, is the ester formed from the
condensation of palmitic acid and butanol.[1] Its fundamental identifiers are crucial for
regulatory and research purposes.

Identifier Value

CAS Number 111-06-8[1][2]
Molecular Formula C20H4002[2]
Molecular Weight 312.53 g/mol

IUPAC Name butyl hexadecanoate

n-Butyl palmitate, Hexadecanoic acid, butyl
Synonyms N )
ester, Palmitic acid butyl ester
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Physicochemical Properties

The physical and chemical characteristics of butyl palmitate are essential for its handling,
formulation, and application in experimental settings.

Property Value

Appearance Light yellow liquid or solid with a fruity odor
Melting Point 16.9 °C

Boiling Point 362.4 °C at 760 mmHg

Flash Point 176.4 °C

Density 0.862 g/cm?3

Solubility Insoluble in water; Soluble in alcohol

LogP 8.7

Logical Relationship: Synthesis of Butyl Palmitate

The synthesis of butyl palmitate involves a standard esterification reaction. The following
diagram illustrates the logical relationship between the reactants and the product.

Synthesis of Butyl Palmitate

Esterification Butyl Palmitate -t

Palmitic Acid

Water

Click to download full resolution via product page

Caption: Logical diagram of Butyl Palmitate synthesis.
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Experimental Protocol: Synthesis of Butyl Palmitate
(Esterification)

Objective: To synthesize butyl palmitate from palmitic acid and n-butanol via Fischer
esterification.

Materials:

Palmitic acid

e n-Butanol

o Sulfuric acid (catalyst)

e Sodium bicarbonate solution (5% w/v)
e Anhydrous magnesium sulfate

« Distillation apparatus

e Separatory funnel

e Heating mantle

Methodology:

 In a round-bottom flask, combine one molar equivalent of palmitic acid with three molar
equivalents of n-butanol.

» Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the
weight of the acid) to the mixture while stirring.

e Set up the apparatus for reflux and heat the mixture using a heating mantle for 2-3 hours.

o After cooling, transfer the mixture to a separatory funnel and wash sequentially with water
and 5% sodium bicarbonate solution to neutralize the excess acid.

e Wash again with water to remove any remaining salts.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the excess n-butanol via distillation to obtain crude butyl
palmitate.

» Further purification can be achieved by vacuum distillation.

Applications in Research and Development

Butyl palmitate serves various functions within the research and drug development sectors:
o Plasticizer: It is used as a plasticizer in the formulation of various polymers.

e Solvent: Due to its ester nature, it can act as a solvent for nonpolar compounds.

o Flavoring and Fragrance Agent: It is utilized in the food and cosmetic industries for its mild,
fruity aroma.

o Component in Topical Formulations: Its emollient properties make it a suitable ingredient in
creams and lotions.

Safety and Handling

According to the available safety data, butyl palmitate is generally considered to have low
toxicity. However, standard laboratory safety practices should always be followed. This includes
wearing personal protective equipment such as gloves and safety glasses, and working in a
well-ventilated area. It may cause skin and eye irritation upon direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butyl palmitate CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092287#butyl-palmitate-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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